Cas no 1113103-80-2 (2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide
• CAS No: 1113103-80-2
• MF: C₁₁H₁₀N₆O₂S₂
• MW: 322.366097927094
• CID: 5395266
• Update Time: 2025-05-19

2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-Dihydro-3-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]-N-1H-1,2,4-triazol-5-ylacetamide
• 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide

• Inchi： 1S/C11H10N6O2S2/c1-17-9(19)8-6(2-3-20-8)14-11(17)21-4-7(18)15-10-12-5-13-16-10/h2-3,5H,4H2,1H3,(H2,12,13,15,16,18)
• SMILES： C(NC1NN=CN=1)(=O)CSC1N(C)C(=O)C2SC=CC=2N=1

Experimental Properties

• Density: 1.77±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide

Introduction to Compound with CAS No. 1113103-80-2 and Product Name: 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide

Compound with the CAS number 1113103-80-2 and the product name 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key pharmacophores that contribute to its biological activity, making it a promising candidate for further research and development.

The core of this compound is derived from the thieno[3,2-d]pyrimidine scaffold, a heterocyclic system that has been extensively studied for its pharmacological properties. Thieno[3,2-d]pyrimidines are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of a 3-methyl-4-oxo group in the thieno[3,2-d]pyrimidine ring enhances its binding affinity to these targets, thereby modulating biological pathways.

In addition to the thieno[3,2-d]pyrimidine core, the compound features a sulfanyl group and an acetamide moiety. The sulfanyl group is attached to the pyrimidine ring at the 2-position, which has been shown to improve solubility and bioavailability. The acetamide moiety is linked to a 1,2,4-triazole ring at the nitrogen position. This triazole ring is a well-known pharmacophore that exhibits significant anti-inflammatory and antimicrobial properties.

The combination of these structural elements makes this compound a versatile tool for drug discovery. Recent studies have highlighted the potential of thieno[3,2-d]pyrimidine derivatives in treating various diseases, including cancer and infectious disorders. The sulfanyl and acetamide groups further enhance the compound's pharmacological profile by improving its metabolic stability and target specificity.

One of the most intriguing aspects of this compound is its interaction with enzymes involved in DNA repair and cell cycle regulation. Preliminary research suggests that it may inhibit the activity of key enzymes such as topoisomerases and kinases. These enzymes are critical for maintaining genomic integrity and cell proliferation. By modulating their activity, this compound could potentially be used to develop treatments for diseases associated with DNA damage and uncontrolled cell growth.

The therapeutic potential of this compound has also been explored in the context of infectious diseases. The sulfanyl group has been shown to exhibit broad-spectrum antimicrobial activity against bacteria, fungi, and viruses. This makes it an attractive candidate for developing novel antibiotics and antiviral agents. Furthermore, the triazole ring has demonstrated efficacy against drug-resistant strains of pathogens, offering a promising solution to emerging infectious threats.

In terms of drug development pipelines, this compound represents an exciting opportunity for medicinal chemists to design new generations of therapeutics. Its unique structural features provide a foundation for further optimization through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These synthetic strategies not only facilitate the production of this compound but also provide valuable insights into developing similar molecules for future applications.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its feasibility as a drug candidate. Studies have been conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These assessments are essential for understanding how the compound behaves within the body and identifying any potential side effects or safety concerns.

The findings from these studies have been instrumental in refining dosing regimens and formulation strategies. For instance, optimizing solubility through prodrug design or co-administration with absorption enhancers can significantly improve therapeutic efficacy. Additionally, understanding metabolic pathways allows for modifications that minimize off-target effects and reduce drug-drug interactions.

Future research directions include exploring combination therapies where this compound is used alongside other drugs to achieve synergistic effects. This approach has shown promise in treating complex diseases such as cancer by targeting multiple pathways simultaneously. Furthermore, investigating its role in preclinical models will provide further evidence of its clinical potential before human trials commence.

In conclusion, compound with CAS No. 1113103-80-2 and product name 2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4H-1,2,4-triazol-3-yl)acetamide represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it a versatile tool for drug discovery targeting various diseases including cancer and infectious disorders.